![molecular formula C14H13F2N B6270877 4'-(difluoromethyl)-5-methyl-[1,1'-biphenyl]-3-amine CAS No. 2613386-35-7](/img/no-structure.png)
4'-(difluoromethyl)-5-methyl-[1,1'-biphenyl]-3-amine
Description
The compound you mentioned seems to be a derivative of biphenyl, which is an organic compound that forms colorless crystals and has a particular smell . It contains a difluoromethyl group (-CF2H) and a methyl group (-CH3), both of which can significantly affect the compound’s properties .
Synthesis Analysis
Difluoromethylation is a process that introduces a difluoromethyl group into an organic compound . This process has seen significant advances in recent years, with various methods developed to transfer CF2H to C(sp2) sites in both stoichiometric and catalytic modes . Difluoromethylation of C(sp2)–H bonds can also be accomplished through Minisci-type radical chemistry .Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of atoms within the molecule and the bonds that hold these atoms together. The presence of the difluoromethyl and methyl groups in the compound you mentioned would influence its molecular structure .Chemical Reactions Analysis
Difluoromethylation reactions have been used to construct C(sp3)–CF2H bonds . These reactions can be electrophilic, nucleophilic, radical, or cross-coupling . The specific reactions that “4’-(difluoromethyl)-5-methyl-[1,1’-biphenyl]-3-amine” would undergo would depend on the conditions and reagents present.Safety and Hazards
The safety and hazards of a compound depend on its physical and chemical properties. For example, many difluoromethylated compounds require careful handling to avoid skin and eye contact, inhalation, and ingestion . They should be used only in well-ventilated areas and with appropriate protective equipment .
Future Directions
The field of difluoromethylation has seen significant advances in recent years, and there is ongoing research into new methods and applications . This includes the development of more efficient and selective difluoromethylation reactions, as well as the exploration of new difluoromethylated compounds for use in pharmaceuticals and other industries .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4'-(difluoromethyl)-5-methyl-[1,1'-biphenyl]-3-amine' involves the introduction of a difluoromethyl group at the 4-position of the biphenyl ring, followed by the introduction of a methyl group at the 5-position and an amine group at the 3-position.", "Starting Materials": [ "4-bromo-1,1'-biphenyl", "difluoromethyl bromide", "magnesium", "methylmagnesium bromide", "ammonia" ], "Reaction": [ "Step 1: Bromination of 4-bromo-1,1'-biphenyl with N-bromosuccinimide (NBS) in the presence of a radical initiator to yield 4-bromo-1,1'-biphenyl-3-radical.", "Step 2: Addition of difluoromethyl bromide to 4-bromo-1,1'-biphenyl-3-radical in the presence of magnesium to yield 4'-(difluoromethyl)-1,1'-biphenyl-3-radical.", "Step 3: Quenching of the radical with hydrogen peroxide to yield 4'-(difluoromethyl)-1,1'-biphenyl-3-bromo.", "Step 4: Palladium-catalyzed coupling of 4'-(difluoromethyl)-1,1'-biphenyl-3-bromo with methylmagnesium bromide to yield 4'-(difluoromethyl)-5-methyl-1,1'-biphenyl-3-bromo.", "Step 5: Reduction of the bromo group with lithium aluminum hydride (LiAlH4) to yield 4'-(difluoromethyl)-5-methyl-1,1'-biphenyl-3-hydroxy.", "Step 6: Conversion of the hydroxy group to an amine group by treatment with ammonia in the presence of a reducing agent such as sodium borohydride (NaBH4) to yield the final product, '4'-(difluoromethyl)-5-methyl-[1,1'-biphenyl]-3-amine'." ] } | |
CAS RN |
2613386-35-7 |
Molecular Formula |
C14H13F2N |
Molecular Weight |
233.3 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
